Cas no 2378507-30-1 (Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis-)

• Product Name: Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis-
• CAS No: 2378507-30-1
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• CID: 5413874
• Update Time: 2025-05-25

Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis-

• Inchi： 1S/C7H12F3NO.ClH/c1-12-6(7(8,9)10)2-5(3-6)4-11;/h5H,2-4,11H2,1H3;1H/t5-,6+;
• InChI Key： FZLOAUIOBDYJIW-KNCHESJLSA-N
• SMILES： C([C@]1(C[C@H](CN)C1)OC)(F)(F)F.Cl

Additional information on Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis-

Comprehensive Overview of Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- (CAS No. 2378507-30-1)

The compound Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- (CAS No. 2378507-30-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutane ring and trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its stereochemistry (cis- configuration) and the presence of a hydrochloride salt, which enhances solubility and stability.

In recent years, the demand for fluorinated compounds like this one has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. The 3-methoxy and trifluoromethyl moieties are critical for modulating electronic and steric properties, making this compound a hotspot for medicinal chemistry studies. Its CAS No. 2378507-30-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic synthesis is the role of cyclobutane derivatives in fragment-based drug design. The rigid cyclobutane scaffold in Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- offers conformational constraints that are highly desirable for targeting specific protein pockets. This aligns with the growing trend of using small-ring systems to develop next-generation therapeutics with improved selectivity and reduced side effects.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethyl group is a common feature in many herbicides and insecticides, and its incorporation into cyclobutane-based structures could lead to novel modes of action. Researchers are exploring whether this compound could contribute to sustainable crop protection solutions, a topic highly relevant amid global discussions on food security and environmental safety.

From a synthetic chemistry perspective, the preparation of Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- involves sophisticated techniques such as asymmetric catalysis and chiral resolution. These methods are pivotal for ensuring the high enantiomeric purity required for pharmaceutical applications. The compound's hydrochloride form further simplifies its handling and storage, making it a practical choice for industrial-scale production.

In the context of AI-driven drug discovery, molecules like this are often used as building blocks in virtual screening libraries. Their structural complexity and functional group diversity make them ideal candidates for machine learning models predicting bioactivity. This intersection of chemistry and artificial intelligence is a rapidly evolving field, and CAS No. 2378507-30-1 is increasingly referenced in such studies.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds. The trifluoromethyl group, while beneficial for activity, requires careful assessment of its environmental persistence. Researchers are actively investigating greener synthetic routes and degradation pathways for such molecules, aligning with the principles of green chemistry.

In summary, Cyclobutanemethanamine, 3-methoxy-3-(trifluoromethyl)-, hydrochloride (1:1), cis- (CAS No. 2378507-30-1) represents a versatile and scientifically significant compound. Its applications span drug discovery, agrochemical development, and materials science, driven by its unique structural attributes. As research continues to uncover its full potential, this molecule is poised to remain a key player in the advancement of synthetic and medicinal chemistry.